methyl 4-[2-oxo-2-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylamino)ethoxy]benzoate

• IUPAC Name: methyl 4-[2-oxo-2-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylamino)ethoxy]benzoate
• InChI: InChI=1S/C17H18N2O4S/c1-22-16(21)11-6-8-12(9-7-11)23-10-15(20)19-17-18-13-4-2-3-5-14(13)24-17/h6-9H,2-5,10H2,1H3,(H,18,19,20)
• InChI Key: JSRVALZWBDMVCZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)OCC(=O)NC2=NC3=C(S2)CCCC3
• Molecular Formula: C17H18N2O4S
• Molecular Weight: 346.4 g/mol

Description

Methyl 4-[2-oxo-2-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylamino)ethoxy]benzoate is a chemical compound that has been extensively researched for its potential applications in the field of medicinal chemistry. This compound is also known as MBOE and has been found to have significant pharmacological properties that make it a promising candidate for drug development.

Scientific Research Applications

Synthesis of Heterocyclic Systems

This compound has been instrumental in the synthesis of heterocyclic systems, showcasing its versatility in organic synthesis. For instance, Lovro Selič, S. Grdadolnik, and B. Stanovnik (1997) detailed its application in preparing N3-protected 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones, among other heterocyclic compounds, demonstrating its utility in generating complex molecular structures with potential pharmacological applications Selič, Grdadolnik, & Stanovnik, 1997.

Liquid Crystals and Photoluminescent Properties

The compound's derivatives have found applications in the design of liquid crystals and photoluminescent materials. Jie Han, Fu-Li Wang, Feng-Yan Zhang, and Li-rong Zhu (2010) synthesized 1,3,4-oxadiazole derivatives that displayed cholesteric and nematic mesophases, indicating its potential in the development of advanced materials with unique optical and electronic properties Han, Wang, Zhang, & Zhu, 2010.

Crystal Structure Analysis

Its utility extends to crystallography, where it aids in understanding molecular and crystal structures. For example, Zhengyi Li, R. Liu, Meilan Zhu, Liang Chen, and Xiao-qiang Sun (2015) reported on the crystal structure of azilsartan methyl ester ethyl acetate hemisolvate, showcasing the importance of such compounds in elucidating the structural details of more complex molecules Li, Liu, Zhu, Chen, & Sun, 2015.

Aldose Reductase Inhibitors

In the realm of medicinal chemistry, derivatives of this compound have been explored for their potential as aldose reductase inhibitors, which are significant for managing diabetic complications. A. Saeed, Yildiz Tehseen, H. Rafique, N. Furtmann, J. Bajorath, U. Flörke, and J. Iqbal (2014) synthesized and evaluated oxothiazolidine benzoate and acetate derivatives, highlighting the compound's relevance in drug discovery and development Saeed, Tehseen, Rafique, Furtmann, Bajorath, Flörke, & Iqbal, 2014.